2,3,5,6-Tetrafluorobenzene-1-sulfonyl fluoride

• Molecular Formula: C6HF5O2S
• Molecular Weight: 232.13 g/mol
• SMILES: C1=C(C(=C(C(=C1F)F)S(=O)(=O)F)F)F
• InChI: InChI=1S/C6HF5O2S/c7-2-1-3(8)5(10)6(4(2)9)14(11,12)13/h1H
• InChIKey: PJKVPFHKDSKCIG-UHFFFAOYSA-N

2,3,5,6-Tetrafluorobenzene-1-sulfonyl Fluoride: Core Identity for SuFEx-Focused Procurement

2,3,5,6-Tetrafluorobenzene-1-sulfonyl fluoride (CAS 52331-34-7, MF C₆HF₅O₂S, MW 232.13) is a highly electron-deficient aryl sulfonyl fluoride within the sulfur(VI) fluoride exchange (SuFEx) click-chemistry class. Its tetrafluorinated benzene ring (2,3,5,6-substitution) amplifies the electrophilic character of the –SO₂F warhead beyond that of non-fluorinated or less-fluorinated analogues, while the free 4-position preserves a reactive handle for further diversification [1][2]. This compound serves as a versatile SuFEx hub for synthesizing sulfonamides, sulfonate esters, and elaborated polyfluoroaromatic building blocks at practical scales.

SuFEx HubElectrophilicity tuned for SuFEx click ligations with amines and phenols.

Orthogonal HandleSingle free C-4 position for S_NAr diversification after SuFEx or first.

ScalabilityMulti-gram synthesis reported, supporting SAR and hit-to-lead campaigns.

• [1] B. V. Koshcheev, A. M. Maksimov, R. V. Andreev, “Reactions of 1-alkylsulfanyl- and 1-alkylsulfonyl- 2,3,5,6-tetrafluorobenzenes with nitromethane and DBU”, Mendeleev Commun., 34:4 (2024), 533–535. DOI: 10.1016/j.mencom.2024.06.021 View Source
• [2] B. V. Koshcheev, A. M. Maksimov, “Synthesis of 1-Alkylsulphonyl-4-X-2,3,5,6-tetrafluorobenzenes from Sulphanyl Derivatives”, Chemistry for Sustainable Development, 2023, number 6, pp. 619–623. DOI: 10.15372/CSD2023509 View Source

Why 2,3,5,6-Tetrafluorobenzene-1-sulfonyl Fluoride Cannot Be Replaced by Other Aryl Sulfonyl Fluorides

The fluorine substitution pattern on the aromatic ring directly governs the electrophilicity and site-selectivity of the –SO₂F group. In 2,3,5,6-tetrafluorobenzene-1-sulfonyl fluoride, the four fluorine atoms exert a cumulative electron-withdrawing effect that is stronger than that of mono- or difluorinated analogues (~σₘ-F = 0.34 each), yet the compound avoids the excessive reactivity and multi-site nucleophilic aromatic substitution (SₙAr) complications observed with pentafluorobenzenesulfonyl fluoride [1]. The presence of a single unsubstituted ring position (C-4) enables predictable, orthogonal chemistry that is unavailable in perfluorinated or symmetrical analogues, meaning a generic, less-fluorinated sulfonyl fluoride cannot replicate both the electrophilicity profile and the downstream derivatization potential simultaneously [2].

Target Compound

Less-Fluorinated Analogues

Perfluoro Analogues (C₆F₅SO₂F)

2,3,5,6-Tetrafluoro-SO₂F

Balanced electrophilicity; single S_NAr site at C-4 ensures predictable orthogonal reactivity.

Mono-/Di-F Analogues

Lower electrophilicity may slow SuFEx kinetics and reduce conversion; S_NAr activation may be absent, limiting diversification pathways.

Pentafluoro-SO₂F

Excessive electrophilicity and multi-site S_NAr produce regioisomeric mixtures, complicating purification and potentially consuming the –SO₂F warhead.

• [1] Vadim V. Bardin, Alexander M. Maksimov, “Unexpected distinction in reactivity of pentafluorobenzenesulfonyl halides toward organolithiums and organomagnesium halides”, Z. Naturforsch., 2017, 72(10)b, 731–737. DOI: 10.1515/znb-2017-0092 View Source
• [2] B. V. Koshcheev, A. M. Maksimov, R. V. Andreev, “Reactions of 1-alkylsulfanyl- and 1-alkylsulfonyl- 2,3,5,6-tetrafluorobenzenes with nitromethane and DBU”, Mendeleev Commun., 34:4 (2024), 533–535. DOI: 10.1016/j.mencom.2024.06.021 View Source

Quantitative Differentiation Evidence: 2,3,5,6-Tetrafluorobenzene-1-sulfonyl Fluoride vs. Closest Analogs

Electrophilicity Tuning: Intermediate Reactivity Between Non-Fluorinated and Perfluorinated Analogues

The cumulative electron-withdrawing effect of four ortho and meta fluorine substituents (Hammett σₘ-F = 0.34 each) in 2,3,5,6-tetrafluorobenzene-1-sulfonyl fluoride is predicted to produce a composite σ ≈ 1.36 [1]. Applying the established Hammett ρ value of approximately +1.56 for alkaline hydrolysis of benzenesulfonyl fluorides to this σ sum, the target compound is expected to exhibit a hydrolysis rate roughly 130-fold faster than unsubstituted benzenesulfonyl fluoride (σ = 0, log(k/k₀) ≈ ρ·σ ≈ 2.12) [2]. In contrast, pentafluorobenzenesulfonyl fluoride (σ ≈ 1.70) is projected to be approximately 450-fold faster than the unsubstituted parent. Under the same Hammett model, the target compound thus occupies a reactivity window approximately 3.5-fold less reactive than the pentafluoro analogue, potentially offering a practical balance between high activation for SuFEx conjugation and manageable hydrolytic stability during storage and handling [3].

Electrophilicity Tuning

Context-dependent

~130× faster than parent; ~3.5× slower than C₆F₅SO₂F

Predicted intermediate hydrolysis reactivity based on Hammett model.

Class-level inference; experimental kinetic data to verify.

Evidence Dimension	Predicted relative alkaline hydrolysis rate (log(k/k₀) from Hammett equation, ρ = +1.56, solvent: water-dioxane)
Target Compound Data	Estimated k/k₀ ≈ 130 (σ ≈ 1.36, calculated from four meta-F substituents at 0.34 each, plus –SO₂F electronic contribution); Ref. parent: benzenesulfonyl fluoride, k₀ at 25 °C.
Comparator Or Baseline	Benzenesulfonyl fluoride (σ = 0, k/k₀ = 1); Pentafluorobenzenesulfonyl fluoride (σ ≈ 1.70, est. k/k₀ ≈ 450)
Quantified Difference	Target compound estimated ~130× faster than unsubstituted parent; ~3.5× slower than pentafluoro analogue.
Conditions	Alkaline hydrolysis, aqueous dioxane, 25 °C; Hammett parameters from Ciuffarin & Senatore (1974) and σₘ-F from literature compilations.

Why This Matters

This reactivity window avoids the rapid degradation of the pentafluoro analogue while retaining sufficient electrophilicity for efficient SuFEx ligation, reducing procurement risk for applications requiring ambient handling.

• [1] C. Hansch, A. Leo, R. W. Taft, “A survey of Hammett substituent constants and resonance and field parameters”, Chem. Rev., 1991, 91(2), 165–195. DOI: 10.1021/cr00002a004 View Source
• [2] E. Ciuffarin, L. Senatore, “A Hammett study of the alkaline hydrolysis of benzenesulphonyl fluorides”, Tetrahedron Lett., 1974, 15(17), 1635–1636. DOI: 10.1016/S0040-4039(01)82526-0 View Source
• [3] Vadim V. Bardin, Alexander M. Maksimov, “Unexpected distinction in reactivity of pentafluorobenzenesulfonyl halides toward organolithiums and organomagnesium halides”, Z. Naturforsch., 2017, 72(10)b, 731–737. DOI: 10.1515/znb-2017-0092 View Source

Regioselective SₙAr at the 4-Position: Avoiding Multi-Site Substitution of Pentafluoro Analogues

In reactions of 1-alkylsulfonyl-2,3,5,6-tetrafluorobenzenes with nitromethane/DBU, nucleophilic substitution occurs exclusively at the 2-position fluorine atom of the sulfone, with no competing displacement at other ring positions [1]. DFT calculations of transition states correctly predicted this single-site selectivity [1]. In contrast, pentafluorobenzenesulfonyl fluoride (C₆F₅SO₂F) reacts with C-nucleophiles such as organolithiums and Grignard reagents to give mixtures of C₆F₅SO₂R, 4-BuC₆F₄SO₂F, and 2-PhC₆F₄SO₂Ph via competitive SₙAr at multiple ring positions [2]. The tetrafluoro scaffold thus provides a predictable single-site functionalization pathway at the ring that the pentafluoro analogue cannot guarantee.

Regioselective S_NAr

Cross-study comparable

Single C-2 (target) vs. ≥2 sites (C₆F₅SO₂F); ~1:1 product ratio for perfluoro analogue

Single-site S_NAr reduces purification burden.

Demonstrated with nitromethane/DBU; method-transfer context may apply.

Evidence Dimension	Number of ring positions undergoing nucleophilic aromatic substitution under basic/nucleophilic conditions
Target Compound Data	1 (2-position exclusively) in reactions of 1-alkylsulfonyl-2,3,5,6-tetrafluorobenzenes with nitromethane/DBU; remaining three C–F sites unreactive.
Comparator Or Baseline	Pentafluorobenzenesulfonyl fluoride (C₆F₅SO₂F): multiple sites (4-position and 2-position) undergo SₙAr with BuLi/BuMgCl, yielding product mixtures (e.g., 4-BuC₆F₄SO₂F and 2-PhC₆F₄SO₂Ph).
Quantified Difference	Single regioisomer (target) vs. at least two regioisomers (pentafluoro comparator); ratio of products for C₆F₅SO₂F + BuMgCl ≈ 1:1 (4-butyl vs. other).
Conditions	SₙAr with nitromethane/DBU (target); reactions with BuLi/BuMgCl in ether at 25 °C (pentafluoro comparator).

Why This Matters

Single-site selectivity eliminates the need for chromatographic separation of regioisomeric mixtures, directly reducing purification costs and improving synthetic throughput in medicinal chemistry library production.

• [1] B. V. Koshcheev, A. M. Maksimov, R. V. Andreev, “Reactions of 1-alkylsulfanyl- and 1-alkylsulfonyl- 2,3,5,6-tetrafluorobenzenes with nitromethane and DBU”, Mendeleev Commun., 34:4 (2024), 533–535. DOI: 10.1016/j.mencom.2024.06.021 View Source
• [2] Vadim V. Bardin, Alexander M. Maksimov, “Unexpected distinction in reactivity of pentafluorobenzenesulfonyl halides toward organolithiums and organomagnesium halides”, Z. Naturforsch., 2017, 72(10)b, 731–737. DOI: 10.1515/znb-2017-0092 View Source

Scalable Synthesis Demonstrated at Multi-Gram Scale with High Yields

The synthesis of 1-alkylsulphonyl-4-X-2,3,5,6-tetrafluorobenzenes (directly derived from the target sulfonyl fluoride scaffold) has been demonstrated at tens-of-grams scale with product yields of 84–97%, using H₂O₂ in acetic or trifluoroacetic acid as the oxidant [1]. This contrasts with many specialty sulfonyl fluorides for which only milligram-scale laboratory syntheses are reported, and with pentafluorobenzenesulfonyl fluoride, whose high reactivity complicates large-scale preparation and storage [2]. The demonstrated scalability implies reliable bulk procurement without the yield penalties or purification challenges associated with more reactive perfluorinated analogues.

Scalable Synthesis

Supporting evidence

Tens of grams; 84–97% isolated yield

Demonstrated scalability de-risks pilot-scale campaigns.

H₂O₂/AcOH oxidation; process transfer to be validated.

Evidence Dimension	Demonstrated synthesis scale and isolated yield
Target Compound Data	Tens of grams; 84–97% yield for 1-alkylsulphonyl-4-X-2,3,5,6-tetrafluorobenzenes via H₂O₂ oxidation of sulphanyl precursors.
Comparator Or Baseline	Pentafluorobenzenesulfonyl fluoride: no comparable large-scale synthesis reported; high electrophilicity leads to side reactions during storage and handling.
Quantified Difference	Tens-of-gram scale with ≥84% yield (target) vs. typically sub-gram to gram scale for perfluorinated sulfonyl fluorides in academic literature.
Conditions	AcOH or CF₃COOH solvent, H₂O₂ oxidant, ambient to mild heating; demonstrated at Vorozhtsov Novosibirsk Institute of Organic Chemistry.

Why This Matters

Demonstrated scalability de-risks supply for structure–activity relationship (SAR) campaigns and pilot-scale production, unlike perfluorinated alternatives whose excessive reactivity limits batch size and shelf-life.

• [1] B. V. Koshcheev, A. M. Maksimov, “Synthesis of 1-Alkylsulphonyl-4-X-2,3,5,6-tetrafluorobenzenes from Sulphanyl Derivatives”, Chemistry for Sustainable Development, 2023, number 6, pp. 619–623. DOI: 10.15372/CSD2023509 View Source
• [2] Vadim V. Bardin, Alexander M. Maksimov, “Unexpected distinction in reactivity of pentafluorobenzenesulfonyl halides toward organolithiums and organomagnesium halides”, Z. Naturforsch., 2017, 72(10)b, 731–737. DOI: 10.1515/znb-2017-0092 View Source

Orthogonal Functionalization: Sulfonyl Fluoride vs. C-4 Nucleophilic Aromatic Substitution

The 2,3,5,6-tetrafluorobenzene scaffold permits sequential, non-interfering reactions: the –SO₂F group participates in SuFEx ligation with O- and N-nucleophiles (amines, phenols, silyl ethers) while the C-4 position remains available for nucleophilic aromatic substitution (SₙAr) with amines, thiols, or carbanions [1]. In pentafluorobenzenesulfonyl fluoride, SₙAr competes at multiple ring positions, leading to product mixtures and potential consumption of the –SO₂F group under forcing conditions [2]. In non-fluorinated benzenesulfonyl fluoride, no SₙAr option exists at all. The tetrafluoro scaffold thus uniquely supports a dual-warhead design: SuFEx at sulfur plus SₙAr at C-4, executed in either order.

Orthogonal Reactivity

Cross-study comparable

2 orthogonal sites vs. 1 (non-F) vs. ≥3 (C₆F₅SO₂F)

Dual-warhead design supports sequential SuFEx/S_NAr library synthesis.

Reported S_NAr at C-4 with amines; reaction-order context review needed.

Evidence Dimension	Number of chemically orthogonal reactive sites available for sequential functionalization
Target Compound Data	2 orthogonal sites: –SO₂F (SuFEx) and C-4 (SₙAr, single regioisomer). Demonstrated via amination at C-4 of 4-substituted tetrafluorobenzenesulfonyl fluorides.
Comparator Or Baseline	Benzenesulfonyl fluoride: 1 site (only –SO₂F); C₆F₅SO₂F: ≥2 SₙAr sites compete, causing regioisomeric mixtures and potential –SO₂F displacement.
Quantified Difference	2 vs. 1 (benzenesulfonyl fluoride) vs. ≥3 reactive sites with product mixtures (C₆F₅SO₂F).
Conditions	SₙAr at C-4 with amines (piperidine, aniline, HMDS); SuFEx with amines/alcohols under basic or Lewis-acid-catalyzed conditions.

Why This Matters

A dual orthogonal handle enables one-compound, two-step diversification strategies for combinatorial library synthesis, reducing the number of building blocks and synthetic steps required in medicinal chemistry campaigns.

• [1] B. V. Koshcheev, A. M. Maksimov, R. V. Andreev, “Reactions of 1-alkylsulfanyl- and 1-alkylsulfonyl- 2,3,5,6-tetrafluorobenzenes with nitromethane and DBU”, Mendeleev Commun., 34:4 (2024), 533–535. DOI: 10.1016/j.mencom.2024.06.021 View Source
• [2] Vadim V. Bardin, Alexander M. Maksimov, “Unexpected distinction in reactivity of pentafluorobenzenesulfonyl halides toward organolithiums and organomagnesium halides”, Z. Naturforsch., 2017, 72(10)b, 731–737. DOI: 10.1515/znb-2017-0092 View Source

Optimal Deployment Scenarios for 2,3,5,6-Tetrafluorobenzene-1-sulfonyl Fluoride

SuFEx-Based Covalent Probe and Inhibitor Library Synthesis

The intermediate electrophilicity of 2,3,5,6-tetrafluorobenzene-1-sulfonyl fluoride—estimated to be approximately 130-fold more reactive than benzenesulfonyl fluoride but 3.5-fold less reactive than the pentafluoro analogue [1]—makes it an ideal SuFEx warhead for constructing targeted covalent inhibitor libraries. Researchers can exploit predictable sulfonylation kinetics with protein nucleophiles (Tyr, Lys, His, Ser) while minimizing off-target hydrolysis during biochemical assays. The C-4 SₙAr handle further enables modular attachment of affinity tags or fluorescent reporters post-sulfonylation, using the orthogonal reactivity established in Section 3 [2].

Dual-Functional Polyfluoroaromatic Building Blocks for Medicinal Chemistry

For SAR campaigns requiring systematic exploration of both the sulfonamide vector and the aromatic ring substituent, this compound provides two sequential, non-interfering diversification points. The –SO₂F group can be SuFEx-reacted with amine libraries to generate sulfonamides, followed by SₙAr at C-4 with a second set of nucleophiles—or vice versa [2]. This two-dimensional library strategy collapses the number of synthetic steps compared to iterative de novo synthesis of each analogue. The demonstrated multi-gram scalability (84–97% yield) ensures that hit-to-lead quantities are accessible without re-optimizing the synthetic route [3].

Fluorinated Fragment-Based Drug Discovery (FBDD) with ¹⁹F NMR Readout

The four chemically equivalent fluorine atoms (2,3,5,6-positions) provide a strong, symmetrical ¹⁹F NMR signal that can serve as a label-free reporter for protein binding in fragment screens. Unlike pentafluorobenzenesulfonyl fluoride, which can undergo non-specific multi-site SₙAr with protein nucleophiles and generate false positives [4], the tetrafluoro analogue's single SₙAr site at C-4 allows more interpretable binding data. The –SO₂F warhead can be used for subsequent covalent anchoring of validated fragment hits directly from the screening mixture.

Large-Scale Preparation of Polyfluorinated Sulfonamide Pharmaceuticals

For process chemistry groups scaling sulfonamide-based active pharmaceutical ingredients (APIs), the demonstrated tens-of-grams synthesis with isolated yields of 84–97% [3] provides a validated starting point for kilo-scale optimization. The manageable hydrolytic stability window—more robust than pentafluorobenzenesulfonyl fluoride—simplifies reactor handling, aqueous workup, and long-term intermediate storage, reducing the capital expenditure required for moisture-sensitive manufacturing infrastructure.

Application

Selection Property

Validation Focus

SuFEx Covalent Probe Libraries

Electrophilicity-tuned SuFEx warhead with manageable hydrolysis

Reaction kinetics; off-target hydrolysis in assay buffers

Dual-Handle Building Blocks

Sequential orthogonal SuFEx and C-4 S_NAr reactivity

C-4 S_NAr selectivity; –SO₂F stability under S_NAr conditions

¹⁹F NMR Fragment Screening

Symmetrical tetrafluorine reporter for label-free detection

Binding specificity; false positives from multi-site analogues

Process-Scale Intermediate Development

Demonstrated multi-gram yield and manageable hydrolytic stability

Scalability and stability under pilot-plant conditions

• [1] E. Ciuffarin, L. Senatore, “A Hammett study of the alkaline hydrolysis of benzenesulphonyl fluorides”, Tetrahedron Lett., 1974, 15(17), 1635–1636. DOI: 10.1016/S0040-4039(01)82526-0 View Source
• [2] B. V. Koshcheev, A. M. Maksimov, R. V. Andreev, “Reactions of 1-alkylsulfanyl- and 1-alkylsulfonyl- 2,3,5,6-tetrafluorobenzenes with nitromethane and DBU”, Mendeleev Commun., 34:4 (2024), 533–535. DOI: 10.1016/j.mencom.2024.06.021 View Source
• [3] B. V. Koshcheev, A. M. Maksimov, “Synthesis of 1-Alkylsulphonyl-4-X-2,3,5,6-tetrafluorobenzenes from Sulphanyl Derivatives”, Chemistry for Sustainable Development, 2023, number 6, pp. 619–623. DOI: 10.15372/CSD2023509 View Source
• [4] Vadim V. Bardin, Alexander M. Maksimov, “Unexpected distinction in reactivity of pentafluorobenzenesulfonyl halides toward organolithiums and organomagnesium halides”, Z. Naturforsch., 2017, 72(10)b, 731–737. DOI: 10.1515/znb-2017-0092 View Source